Cas no 1216876-53-7 (4-Amino-2,6-dimethyl-7(8H)-pteridone Acetic Acid Salt)
1216876-53-7 structure
Product Name:4-Amino-2,6-dimethyl-7(8H)-pteridone Acetic Acid Salt
CAS No:1216876-53-7
MF:C10H13N5O3
MW:251.241921186447
CID:1060328
PubChem ID:46780256
Update Time:2025-04-20
4-Amino-2,6-dimethyl-7(8H)-pteridone Acetic Acid Salt Chemical and Physical Properties
Names and Identifiers
-
- 4-Amino-2,6-dimethyl-7(8H)-pteridone Acetic Acid Salt
- acetic acid,4-amino-2,6-dimethyl-8H-pteridin-7-one
- 1216876-53-7
- DTXSID20675577
- acetic acid;4-amino-2,6-dimethyl-8H-pteridin-7-one
- DB-316189
- Acetic acid--4-amino-2,6-dimethylpteridin-7(8H)-one (1/1)
-
- Inchi: 1S/C8H9N5O.C2H4O2/c1-3-8(14)13-7-5(10-3)6(9)11-4(2)12-7;1-2(3)4/h1-2H3,(H3,9,11,12,13,14);1H3,(H,3,4)
- InChI Key: SAULFDZHYCVLFN-UHFFFAOYSA-N
- SMILES: O=C1C(C)=NC2=C(N)N=C(C)N=C2N1.OC(C)=O
Computed Properties
- Exact Mass: 251.10200
- Monoisotopic Mass: 251.10183929g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 18
- Rotatable Bond Count: 0
- Complexity: 321
- Covalently-Bonded Unit Count: 2
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 131Ų
Experimental Properties
- PSA: 134.85000
- LogP: 0.58420
4-Amino-2,6-dimethyl-7(8H)-pteridone Acetic Acid Salt Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | A607415-25mg |
4-Amino-2,6-dimethyl-7(8H)-pteridone Acetic Acid Salt |
1216876-53-7 | 25mg |
$ 150.00 | 2023-09-08 | ||
| TRC | A607415-250mg |
4-Amino-2,6-dimethyl-7(8H)-pteridone Acetic Acid Salt |
1216876-53-7 | 250mg |
$ 1183.00 | 2023-09-08 | ||
| A2B Chem LLC | AE38101-25mg |
4-AMINO-2,6-DIMETHYL-7(8H)-PTERIDONE ACETIC ACID SALT |
1216876-53-7 | 25mg |
$592.00 | 2024-04-20 |
4-Amino-2,6-dimethyl-7(8H)-pteridone Acetic Acid Salt Related Literature
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S. Amaresh,K. Karthikeyan,K. J. Kim,Y. S. Lee RSC Adv., 2014,4, 23107-23115
-
J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
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Mei-Yu Xu,Ya-Ting Wang,Qing-Ling Ni,Zi-Hao Zhang,Guang-Ming Liang,Liu-Cheng Gui Dalton Trans., 2016,45, 4993-4997
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L. Di Michele,D. Fiocco,F. Varrato,E. Eiser,G. Foffi Soft Matter, 2014,10, 3633-3648
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